Cas no 71589-40-7 (N-[4-(1-carboxyethyl)phenyl]alanine)

N-[4-(1-carboxyethyl)phenyl]alanine structure
71589-40-7 structure
Product Name:N-[4-(1-carboxyethyl)phenyl]alanine
CAS No:71589-40-7
MF:C12H15NO4
MW:237.251803636551
CID:1753224
PubChem ID:3054682
Update Time:2025-04-21

N-[4-(1-carboxyethyl)phenyl]alanine Chemical and Physical Properties

Names and Identifiers

    • N-[4-(1-carboxyethyl)phenyl]alanine
    • 2-[4-(1-carboxyethylamino)phenyl]propanoic acid
    • 71589-40-7
    • BRN 2859896
    • Propionic acid, 2-(4-(1-carboxy-1-ethylamino)phenyl)-
    • DTXSID00992138
    • 2-(4-(1-Carboxy-1-ethylamino)phenyl)propionic acid
    • Inchi: 1S/C12H15NO4/c1-7(11(14)15)9-3-5-10(6-4-9)13-8(2)12(16)17/h3-8,13H,1-2H3,(H,14,15)(H,16,17)
    • InChI Key: ZYUBAWABQHWHPM-UHFFFAOYSA-N
    • SMILES: OC(C(C)C1C=CC(=CC=1)NC(C(=O)O)C)=O

Computed Properties

  • Exact Mass: 237.10015
  • Monoisotopic Mass: 237.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • PSA: 86.63
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